Cas no 1260775-10-7 (2-(2,6-difluoro-3-methylphenyl)propanoic acid)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)propanoic acid
• CAS No: 1260775-10-7
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6022432
• PubChem ID: 79018983
• Update Time: 2025-06-07

2-(2,6-difluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)propanoic acid
• Benzeneacetic acid, 2,6-difluoro-α,3-dimethyl-
• EN300-1137974
• 2-(2,6-difluoro-3-methylphenyl)propanoicacid
• 1260775-10-7
• AKOS017554685

• Inchi： 1S/C10H10F2O2/c1-5-3-4-7(11)8(9(5)12)6(2)10(13)14/h3-4,6H,1-2H3,(H,13,14)
• InChI Key： YWGSQJCELPWQRG-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C)C=1F)F)(C)C(=O)O

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 259.0±35.0 °C(Predicted)
• pka: 3.80±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2,6-difluoro-3-methylphenyl)propanoic acid

Professional Introduction to 2-(2,6-difluoro-3-methylphenyl)propanoic acid (CAS No. 1260775-10-7)

2-(2,6-difluoro-3-methylphenyl)propanoic acid, identified by its CAS number 1260775-10-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of fluoroaromatic carboxylic acids, a category known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluoro substituents and a methyl group on the aromatic ring, contribute to its unique chemical properties and reactivity.

The significance of 2-(2,6-difluoro-3-methylphenyl)propanoic acid lies in its potential as a building block in drug discovery and synthetic chemistry. Fluoroaromatic compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. These attributes make them invaluable in the development of novel pharmaceutical agents targeting various diseases.

In recent years, there has been a surge in research focused on fluoroaromatic derivatives due to their promising applications in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can modulate electronic effects, lipophilicity, and binding affinity, thereby fine-tuning the biological activity of molecules. 2-(2,6-difluoro-3-methylphenyl)propanoic acid, with its specific substitution pattern, represents a promising candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its potential role in the development of antiviral and anticancer agents. Fluoroaromatic compounds have demonstrated efficacy against a range of pathogens and tumors by interfering with critical biological pathways. For instance, studies have shown that fluorine-containing analogs can exhibit inhibitory effects on enzymes involved in viral replication or cancer cell proliferation. The structural motifs present in 2-(2,6-difluoro-3-methylphenyl)propanoic acid suggest that it may serve as a precursor for designing molecules with such inhibitory properties.

The synthesis of 2-(2,6-difluoro-3-methylphenyl)propanoic acid presents both challenges and opportunities for chemists. The presence of fluorine atoms necessitates the use of specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are often employed in its preparation. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

In addition to its pharmaceutical applications, 2-(2,6-difluoro-3-methylphenyl)propanoic acid has potential uses in materials science and agrochemicals. Fluoroaromatic compounds are known for their stability under various environmental conditions, making them suitable for use in coatings, adhesives, and specialty polymers. Furthermore, their unique biological properties may lead to the development of novel pesticides or herbicides that offer improved efficacy and reduced environmental impact.

The latest research endeavors involving 2-(2,6-difluoro-3-methylphenyl)propanoic acid are focused on elucidating its mechanism of action and exploring new derivatives with enhanced therapeutic profiles. Computational modeling and high-throughput screening techniques are being leveraged to identify optimal analogs with improved pharmacological properties. These efforts aim to translate laboratory findings into clinical applications that could benefit patients suffering from various illnesses.

The future prospects for 2-(2,6-difluoro-3-methylphenyl)propanoic acid are vast and multifaceted. As our understanding of fluorine's role in medicinal chemistry continues to evolve, so too will the applications of this compound. Whether it serves as a key intermediate in drug synthesis or finds utility in other scientific domains, its contributions are poised to be significant.

In conclusion, 2-(2,6-difluoro-3-methylphenyl)propanoic acid (CAS No. 1260775-10-7) is a compound of considerable interest due to its unique structural features and potential applications across multiple scientific disciplines. Its role in drug discovery, materials science, and agrochemicals underscores its versatility and importance in modern chemical research.